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Compound of Interest

Compound Name: LB30870

Cat. No.: B3062492 Get Quote

Application Notes and Protocols for LB30870
For Researchers, Scientists, and Drug Development Professionals

Introduction
LB30870 is a potent, selective, and direct inhibitor of thrombin, a key serine protease in the

coagulation cascade. Its inhibitory action on thrombin makes it a valuable tool for in vitro and in

vivo studies related to thrombosis, hemostasis, and the development of novel anticoagulants.

Proper preparation of LB30870 stock solutions is crucial for obtaining accurate and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of LB30870 stock solutions for laboratory use.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for preparing

and storing LB30870 stock solutions.
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Parameter Value Notes

Molecular Weight 533.64 g/mol [1]

Chemical Formula C28H31N5O4S[1]

Recommended Solvent Dimethyl Sulfoxide (DMSO)[1]
Use anhydrous, molecular

biology grade DMSO.

Solubility in DMSO Soluble[1]

Specific solubility data not

available, but generally

soluble.

Typical Stock Concentration 10 mM
A convenient concentration for

subsequent dilutions.

Storage Temperature -20°C (long-term)[1]
0 - 4°C for short-term (days to

weeks)[1].

Stock Solution Stability >2 years if stored properly[1]

Avoid repeated freeze-thaw

cycles. Aliquoting is highly

recommended.

Typical In Vitro Working

Concentration
Varies by assay

Dependent on the specific

experimental setup and cell

type.

Experimental Protocols
Materials

LB30870 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, DNase/RNase-free microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Analytical balance

Protocol for Preparing a 10 mM LB30870 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LB30870 in DMSO.

1. Calculation of Mass:

To prepare a 10 mM stock solution, the required mass of LB30870 needs to be calculated

using its molecular weight (533.64 g/mol ).

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = 0.010 mol/L x 0.001 L x 533.64 g/mol = 0.0053364 g

Mass (mg) = 5.34 mg

2. Weighing the Compound:

Before opening, allow the vial of LB30870 powder to equilibrate to room temperature for 15-

20 minutes to prevent condensation of moisture.

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh out approximately 5.34 mg of LB30870 powder into the tared tube. Record

the exact weight.

3. Dissolution:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the LB30870 powder.

Calculation of DMSO volume: Volume (mL) = [Mass (mg) / 533.64 ( g/mol )] / 10 (mmol/L)

For example, if you weighed exactly 5.34 mg, you would add 1.0 mL of DMSO.

Cap the tube tightly.
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4. Mixing:

Vortex the solution for 1-2 minutes until the LB30870 is completely dissolved.

Visually inspect the solution to ensure it is clear and free of any particulates. If necessary,

brief sonication in a water bath can aid dissolution.

5. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in

sterile cryovials or microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -20°C for long-term storage.

Protocol for Preparing Working Solutions
1. Dilution:

Prepare the desired final concentration by diluting the 10 mM stock solution in the

appropriate cell culture medium or experimental buffer.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock, perform a

1:1000 dilution. Add 1 µL of the 10 mM stock solution to 999 µL of the medium/buffer.

2. Mixing:

Gently mix the working solution by pipetting up and down or by inverting the tube. Avoid

vigorous vortexing, especially with protein-containing solutions.

3. Immediate Use:

It is recommended to use the freshly prepared working solution immediately for your

experiments to ensure its potency.
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Caption: The Coagulation Cascade and the inhibitory action of LB30870 on Thrombin.
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Caption: Workflow for the preparation of an LB30870 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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